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Compound of Interest

Compound Name: 5-Aminosalicylic acid-13C6

Cat. No.: B12392187

Essential Safety and Handling of 5-Aminosalicylic
Acid-13C6

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemical compounds is paramount. This guide provides essential, immediate safety and
logistical information for handling 5-Aminosalicylic acid-13C6, a stable isotope-labeled
version of Mesalamine. The following procedural guidance outlines operational and disposal
plans to ensure laboratory safety and build trust in your chemical handling protocols.

Chemical Identifier:

e Name: 5-Aminosalicylic acid-13C6

e Synonyms: Mesalamine-13C6, 5-ASA-13C6, Mesalazine-13C6
e CAS Number: 1261398-47-3 (Hydrochloride salt)

Hazard Identification: Based on the safety data sheet for the unlabeled compound, 5-
Aminosalicylic acid is considered hazardous. The primary hazards are:

e Causes skin irritation.[1]

» May cause an allergic skin reaction.[1]
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o Causes serious eye irritation.[1]

e May cause respiratory irritation.[1]

Personal Protective Equipment (PPE)

The following table summarizes the required and recommended personal protective equipment
for handling 5-Aminosalicylic acid-13C6. This is based on standard laboratory safety
protocols for handling powdered chemical compounds with irritant properties.[1][2]

Equipment Specification Purpose
_ Chemical-resistant gloves To prevent skin contact and
Hand Protection o ] ) )
(e.g., Nitrile) potential allergic reactions.
) Safety glasses with side To protect eyes from dust
Eye/Face Protection ) )
shields or goggles particles and splashes.

. . To prevent contamination of
Skin and Body Protection Laboratory coat )
personal clothing.

Use in a well-ventilated area. A

NIOSH-approved respirator ) ]
) ) ) ) To prevent inhalation of
Respiratory Protection may be necessary if dust is o )
o irritating dust particles.
generated and ventilation is

inadequate.

Operational Plan: Step-by-Step Handling Procedure

Following a structured operational plan is crucial for minimizing exposure and ensuring safety.
1. Preparation:

Ensure the work area is clean and uncluttered.

Verify that a safety shower and eyewash station are readily accessible.

Confirm the availability of a chemical spill kit.
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Don the appropriate personal protective equipment as outlined in the table above.
. Handling the Compound:

Handle the compound in a well-ventilated area, such as a chemical fume hood, to minimize
dust inhalation.[1]

Avoid the formation of dust during handling.
Use appropriate tools (e.g., spatula, weigh paper) for transferring the powder.
Keep the container tightly closed when not in use.[1]
Wash hands thoroughly after handling.[1][2]

. In Case of a Spill:
Evacuate the immediate area if a significant amount of dust is generated.
Wearing appropriate PPE, sweep up the spilled solid material.
Avoid generating dust during cleanup.
Place the collected material into a suitable, labeled container for disposal.
Clean the spill area with soap and water.

. First Aid Measures:

After eye contact: Immediately flush with plenty of water for at least 15 minutes, also under
the eyelids. Get medical attention.

After skin contact: Wash off immediately with plenty of water for at least 15 minutes. If skin
irritation or rash occurs, get medical help.[1][2]

After inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is
difficult, give oxygen. Get medical attention if you feel unwell.[1][2]
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o After ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Consult a physician.[2]

The following diagram illustrates the standard workflow for safely handling 5-Aminosalicylic

acid-13C6.

3. Storage
- Tightly sealed container
- Cool, dry, well-ventilated

Click to download full resolution via product page

Safe Handling Workflow for 5-Aminosalicylic acid-13C6

Disposal Plan

Proper disposal of 5-Aminosalicylic acid-13C6 and any contaminated materials is essential to

prevent environmental contamination and ensure regulatory compliance.

Waste Collection:

» All waste materials, including unused compounds and contaminated items (e.g., gloves,
weigh paper, pipette tips), should be collected in a designated and clearly labeled hazardous

waste container.
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e Do not mix with other waste streams unless compatibility has been confirmed.
Disposal Procedure:
» Dispose of contents and container to an approved waste disposal plant.

o Chemical waste generators must consult local, regional, and national hazardous waste
regulations to ensure complete and accurate classification and disposal.

e Do not empty into drains.

Waste Type Disposal Container Disposal Method

Unused 5-Aminosalicylic acid- Labeled Hazardous Waste Via certified hazardous waste
13C6 Container disposal service.
Contaminated PPE (gloves, Labeled Hazardous Waste Via certified hazardous waste
etc.) Container disposal service.
Contaminated Labware Labeled Hazardous Waste Via certified hazardous waste
(disposable) Container disposal service.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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